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Executive Summary

Sumilizer® GP, a novel antioxidant developed by Sumitomo Chemical, represents a significant
advancement in polymer stabilization technology. Its uniqgue molecular structure, which
incorporates both a hindered phenolic antioxidant moiety and a phosphite antioxidant moiety,
enables an intramolecular synergistic effect that provides superior protection against polymer
degradation. This technical guide provides an in-depth analysis of the core principles of
Sumilizer® GP, including its mechanism of action, performance data in various polymers, and
the experimental protocols used to evaluate its efficacy.

Introduction: The Concept of Intramolecular
Synergy

Traditional antioxidant systems often rely on a blend of primary (radical scavenging) and
secondary (hydroperoxide decomposing) antioxidants. While effective, this approach can be
limited by factors such as migration, volatility, and uneven distribution of the individual
components. Sumilizer® GP overcomes these limitations by combining both functionalities
within a single molecule.[1] This innovative design ensures that both the primary and
secondary antioxidant functions are always in close proximity at the site of degradation, leading
to a highly efficient and synergistic stabilization effect.
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The molecule, chemically known as 6-[3-(3-tert-Butyl-4-hydroxy-5-
methylphenyl)propoxy]-2,4,8,10-tetra-tert-butyldibenzo[d,f][1][2][3]dioxaphosphepin, is the first
of its kind.[1][3] This hybrid structure allows it to interrupt the degradation cascade at multiple
points, offering enhanced processing stability, reduced discoloration, and improved long-term
performance of the polymer.

Mechanism of Action: A Two-Pronged Defense

The intramolecular synergistic effect of Sumilizer® GP is rooted in its dual-functionality. The
hindered phenolic portion of the molecule acts as a primary antioxidant, while the phosphite
portion serves as a secondary antioxidant.

Primary Antioxidant Action: Radical Scavenging

During polymer processing and subsequent use, the polymer (RH) is susceptible to thermal
and oxidative degradation, leading to the formation of free radicals (Re). These radicals react
with oxygen to form peroxy radicals (ROQe), which can then abstract a hydrogen atom from the
polymer backbone, propagating the degradation chain reaction and forming hydroperoxides
(ROOH).

The hindered phenolic moiety of Sumilizer® GP effectively scavenges these peroxy radicals by
donating a hydrogen atom, thereby terminating the chain reaction. This process is illustrated in
the signaling pathway below.
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Caption: Primary antioxidant mechanism of Sumilizer® GP's phenolic moiety.

Secondary Antioxidant Action: Hydroperoxide
Decomposition

The hydroperoxides (ROOH) formed during the initial stages of degradation are unstable and
can decompose into highly reactive alkoxy (RO¢) and hydroxyl (*OH) radicals, which further
accelerate the degradation process.

The phosphite moiety of Sumilizer® GP acts as a secondary antioxidant by reducing the
unstable hydroperoxides into stable, non-radical alcohol products (ROH). In this process, the
trivalent phosphorus (P3*) in the phosphite is oxidized to its pentavalent state (P>7).[1]
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Caption: Secondary antioxidant mechanism of Sumilizer® GP's phosphite moiety.

Performance Data

The intramolecular synergistic effect of Sumilizer® GP translates into superior performance
across a range of polymers. The following tables summarize key quantitative data from studies
conducted by Sumitomo Chemical.

Table 1: Processing Stability of Polypropylene (PP) after
Multiple Extrusions

Antioxidant System Loading Level (ppm)

Melt Flow Rate (MFR) after
5 extrusions (g/10 min)

Sumilizer® GP 1000 14-15

Conventional Phenolic AO +
Phosphite AO

1000 + 1000 ~22

Data sourced from Sumitomo Chemical R&D Report, "SUMITOMO KAGAKU", vol. 2006-1.[4]
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ble 2: Reduction of Fish- s | i

Antioxidant System Loading Level (ppm) Fish-Eye Gels (humber/m?)

Sumilizer® GP 1500 ~10

Conventional Phenolic AO +
Phosphite AO

1500 + 1500 >30

Data interpreted from graphical representations in "The Expansion of Sumilizer G Series -The
Excellent Additives for Polymer-".[2]

Table 3: Color Stability of Polystyrene (PS) during
Processing

Change in Yellowness

Antioxidant System Loading Level m

L < (Ppm) Index (AYI)
Sumilizer® GP 1000 Minimal Increase
Conventional Phenolic AO 1000 Significant Increase

Data sourced from Sumitomo Chemical R&D Report, "SUMITOMO KAGAKU", vol. 2006-1.[4]

Table 4: Resistance to NOX Discoloration
Antioxidant System Resistance to NOx Discoloration
Sumilizer® GP Excellent
Phenolic Antioxidant Alone Moderate
Phosphite Antioxidant Alone Moderate

lllustrative data based on comparative performance descriptions.[1]

Table 5: Hydrolytic Stability in the Presence of Anti-
Blocking Agents (ABA)
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. . Relative Solid Acid Sumilizer® GP Remaining
Anti-Blocking Agent (ABA)
Strength (%) After Storage
ABA 1 Low >95%
ABA?2 Medium ~60%
ABA 3 High <40%

lllustrative data based on research findings investigating the stability of Sumilizer® GP when
kneaded into polyethylene with ABAs of varying acidity and stored under humid conditions.[1]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of
Sumilizer® GP.

Melt Flow Rate (MFR) Stability of Polypropylene

» Objective: To assess the ability of Sumilizer® GP to prevent molecular weight reduction of

polypropylene during repeated processing.
o Apparatus: Twin-screw extruder, melt flow indexer.
e Procedure (based on ASTM D1238):

o Polypropylene powder is dry-blended with the specified concentration of the antioxidant
system (Sumilizer® GP or a conventional blend).

o The compounded material is subjected to multiple passes through a twin-screw extruder at
a set temperature profile (e.g., 230°C).

o After a specified number of extrusions (e.g., 5 passes), the MFR of the polymer is
measured using a melt flow indexer according to ASTM D1238.

o The MFR is determined by extruding the molten polymer through a standardized die under
a specified load and temperature and measuring the mass of the extrudate over a given
time.
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o Alower MFR value indicates less degradation and better stabilization.

Yellowness Index (Y1) of Polystyrene

» Objective: To evaluate the color stability provided by Sumilizer® GP to polystyrene during
processing.

e Apparatus: Kneader, colorimeter or spectrophotometer.

e Procedure (based on ASTM E313):

[¢]

Polystyrene is compounded with the antioxidant system in a kneader at a specified
temperature and time (e.g., 230°C for 30 minutes).

o The compounded polymer is then compression molded into plaques of a standardized
thickness.

o The Yellowness Index of the plaques is measured using a colorimeter or
spectrophotometer in accordance with ASTM E313.

o The change in Yellowness Index (AY]) is calculated by comparing the Y| of the stabilized
sample to that of a control sample.

o Alower AYI indicates better color stability.

Thermogravimetric Analysis (TGA)

o Objective: To determine the thermal stability of polymers stabilized with Sumilizer® GP.
o Apparatus: Thermogravimetric Analyzer.
e Procedure:
o A small, precisely weighed sample of the stabilized polymer is placed in the TGA furnace.

o The sample is heated at a constant rate (e.g., 10°C/min or 20°C/min) under a controlled
atmosphere (e.g., nitrogen or air).

o The weight of the sample is continuously monitored as a function of temperature.
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o The onset temperature of weight loss is a key indicator of thermal stability. A higher onset
temperature signifies better thermal stability.

NOx Gas Discoloration Test

» Objective: To assess the resistance of a stabilized polymer to discoloration upon exposure to
nitrogen oxides.

e Apparatus: Environmental chamber with NOx gas supply.

e Procedure:

o

Molded plaques of the stabilized polymer are placed in an environmental chamber.

[¢]

A controlled concentration of NOx gas is introduced into the chamber for a specified
duration.

[¢]

The color of the plaques is measured before and after exposure using a colorimeter.

[¢]

The change in color (e.g., AYI) is quantified to determine the resistance to gas fading.

Visualization of Key Processes
Overall Workflow for Performance Evaluation
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Caption: General experimental workflow for evaluating Sumilizer® GP performance.

Conclusion

Sumilizer® GP's innovative molecular design, which facilitates an intramolecular synergistic
effect, offers a superior solution for polymer stabilization. By combining both primary and
secondary antioxidant functionalities in a single molecule, it provides enhanced processing
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stability, improved color retention, and excellent resistance to environmental factors such as
NOx gas. The data and experimental protocols presented in this guide demonstrate the
significant advantages of Sumilizer® GP over conventional antioxidant blends, making it a
compelling choice for demanding applications in the polymer industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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